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Compound of Interest

Compound Name: D,L Carnitine-d9 Chloride

Cat. No.: B562983

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the data and methodologies
typically presented in a Certificate of Analysis (CoA) for D,L-Carnitine-d9 Chloride. This stable
isotope-labeled internal standard is critical for the accurate quantification of carnitine in various
biological matrices using mass spectrometry-based methods.

Quantitative Data Summary

The following tables summarize the key quantitative data for a typical batch of D,L-Carnitine-d9
Chloride, compiled from various supplier specifications.[1][2]

Table 1: Identity and General Properties
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Parameter Specification Source
(z)-3-carboxy-2-hydroxy-
Chemical Name N,N,N-tri(methyl-d3)-1- [3]
propanaminium chloride
CAS Number 1219386-75-0 [3]1[4]
Molecular Formula C7H7D9CINO3 [31[4]
Molecular Weight 206.72 g/mol [1114]
Appearance White to off-white solid [1]
Table 2: Purity and Isotopic Enrichment

Parameter Specification Method Source
Chemical Purity (by

>99.0% HPLC [2]
HPLC)
Chemical Purity (b

v (by 299.0% 1H NMR [1]

NMR)
Isotopic Purity (Atom

>98% Mass Spectrometry [2]
% D)
Isotopic Enrichment

>98% Mass Spectrometry [1]

(d9)

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in the Certificate

of Analysis.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

This method is used to determine the chemical purity of D,L-Carnitine-d9 Chloride by

separating it from any potential impurities.
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Principle: Reversed-phase chromatography separates compounds based on their
hydrophobicity. Since carnitine is a polar compound, an ion-pairing agent is often used to
enhance retention on a non-polar stationary phase.

Instrumentation:

e HPLC system with a UV detector

e C18 analytical column (e.g., 4.6 x 150 mm, 5 pum)
o Data acquisition and processing software
Reagents:

o Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphate buffer (e.g., 0.05 M potassium phosphate monobasic)

lon-pairing agent (e.g., sodium 1-heptanesulfonate)

pH adjuster (e.g., phosphoric acid)
Procedure:

» Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of phosphate
buffer (pH adjusted to 3.0) and acetonitrile (e.g., 95:5 v/v) containing an ion-pairing agent.[5]
The mobile phase should be filtered and degassed.

e Standard and Sample Preparation:

o Accurately weigh and dissolve D,L-Carnitine-d9 Chloride in the mobile phase to a known
concentration (e.g., 1 mg/mL).

o Chromatographic Conditions:

o Flow Rate: 1.0 mL/min
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o Column Temperature: 30°C
o Detection Wavelength: 205 nm or 225 nm[5][6]

o Injection Volume: 10 pL

e Analysis: Inject the sample and record the chromatogram. The purity is calculated by dividing
the area of the main peak by the total area of all peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation and Purity

1H NMR spectroscopy is used to confirm the chemical structure of D,L-Carnitine-d9 Chloride
and to assess its purity.

Principle: NMR spectroscopy provides detailed information about the structure of a molecule by
observing the magnetic properties of atomic nuclei. For D,L-Carnitine-d9 Chloride, the absence
of a signal around 3.2 ppm (corresponding to the N-methyl protons) and the presence of other
expected proton signals confirm the high level of deuteration and the integrity of the molecular
backbone.

Instrumentation:

* NMR spectrometer (e.g., 400 MHz or higher)

¢ NMR tubes

Reagents:

o Deuterated solvent (e.g., Deuterium Oxide - D20)
Procedure:

o Sample Preparation: Dissolve a small amount of the sample (typically 2-5 mg) in
approximately 0.6-0.7 mL of D20 in an NMR tube.

o Data Acquisition:
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o Acquire a *H NMR spectrum using standard acquisition parameters.
o The spectral width should be sufficient to cover all expected proton signals (e.g., 0-10
ppm).

o Data Analysis:
o Process the spectrum (Fourier transform, phase correction, and baseline correction).

o Integrate the signals and compare the chemical shifts and coupling patterns to a reference
spectrum or to the expected structure of D,L-Carnitine. The spectrum should be consistent
with the structure.[1]

Mass Spectrometry (MS) for Identity and Isotopic
Enrichment

Mass spectrometry is used to confirm the molecular weight and to determine the isotopic
enrichment of D,L-Carnitine-d9 Chloride.

Principle: MS measures the mass-to-charge ratio (m/z) of ions. For D,L-Carnitine-d9 Chloride,
this technique can precisely determine the molecular mass, confirming its identity, and quantify
the distribution of different deuterated species (dO to d9).

Instrumentation:

e Mass spectrometer (e.g., a quadrupole or time-of-flight analyzer) with an electrospray
ionization (ESI) source. This can be a standalone instrument or coupled with an HPLC
system (LC-MS).

Procedure:

o Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.qg.,
methanol/water with 0.1% formic acid).

 Infusion and lonization: Introduce the sample into the ESI source via direct infusion or
through an LC system. The ESI source will ionize the molecule, typically forming the [M+H]*
ion.
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e Mass Analysis:
o Acquire a full scan mass spectrum in positive ion mode.

o The spectrum should show a prominent peak corresponding to the molecular ion of D,L-
Carnitine-d9.

e |sotopic Enrichment Analysis:
o Analyze the isotopic distribution of the molecular ion peak.

o The relative intensities of the peaks corresponding to the d0O to d9 species are used to
calculate the isotopic enrichment, with the d9 species being the most abundant.[1]

Visualizations

The following diagrams illustrate key workflows and concepts related to the analysis of D,L-
Carnitine-d9 Chloride.
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Caption: Workflow for generating a Certificate of Analysis.
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Caption: Overview of the HPLC method for purity analysis.
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Caption: Determination of isotopic enrichment by mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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